Cas no 885272-16-2 (1H-Indazole-3-aceticacid, 6-(phenylmethoxy)-)

• Product Name: 1H-Indazole-3-aceticacid, 6-(phenylmethoxy)-
• CAS No: 885272-16-2
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• MDL: MFCD08059266
• CID: 710879
• PubChem ID: 53420928
• Update Time: 2025-04-19

1H-Indazole-3-aceticacid, 6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-aceticacid, 6-(phenylmethoxy)-
• (6-Benzyloxy-1H-indazol-3-yl)acetic acid
• (6-BENZYLOXY-1H-INDAZOL-3-YL)-ACETIC ACID
• 2-(6-phenylmethoxy-2H-indazol-3-yl)acetic acid
• 2-[6-(benzyloxy)-1H-indazol-3-yl]acetic acid
• (6-BENZYLOXY-1H-INDAZOL-3-YL)-ACETICACID
• 2-(6-(benzyloxy)-1H-indazol-3-yl)acetic acid
• DTXSID00697696
• [6-(BENZYLOXY)-2H-INDAZOL-3-YL]ACETIC ACID
• SB39395
• FT-0722256
• 885272-16-2

• MDL： MFCD08059266
• Inchi： 1S/C16H14N2O3/c19-16(20)9-15-13-7-6-12(8-14(13)17-18-15)21-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,17,18)(H,19,20)
• InChI Key： QOTQVVFCZMUKBJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2C(C=1)=NNC=2CC(=O)O

Computed Properties

• Exact Mass: 282.10000
• Monoisotopic Mass: 282.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 75.21000
• LogP: 2.76900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles